Cas no 921844-46-4 (N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide)

• Product Name: N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
• CAS No: 921844-46-4
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6101194
• PubChem ID: 27486711
• Update Time: 2025-10-25

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide
• 4-Thiazoleacetamide, 2-[(2,2-dimethyl-1-oxopropyl)amino]-N-(2,4-dimethylphenyl)-
• AKOS004952111
• 921844-46-4
• N-(4-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)pivalamide
• F2202-1352
• N-(4-{[(2,4-dimethylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide

• Inchi： 1S/C18H23N3O2S/c1-11-6-7-14(12(2)8-11)20-15(22)9-13-10-24-17(19-13)21-16(23)18(3,4)5/h6-8,10H,9H2,1-5H3,(H,20,22)(H,19,21,23)
• InChI Key： DGIDXINKRZERKT-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C)C=C2C)=O)N=C1NC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• pka: 9.69±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide (CAS No. 921844-46-4)

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide, identified by its CAS No. 921844-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring with a dimethylphenyl carbamoyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide aligns with this trend, as its scaffold is being explored for interactions with various enzyme targets and receptor proteins. Its CAS No. 921844-46-4 is frequently cited in patent literature and academic journals, highlighting its relevance in contemporary medicinal chemistry.

The compound's synthesis involves multi-step organic reactions, with a focus on achieving high purity and yield. Key intermediates include 2,4-dimethylphenyl isocyanate and 2-amino-4-(bromomethyl)thiazole, which are sequentially coupled to form the final product. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its structural integrity. These methodologies ensure compliance with stringent regulatory standards, a critical factor for researchers and manufacturers alike.

From a therapeutic perspective, N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide has shown promise in preliminary studies for modulating cell signaling pathways. Its ability to interact with kinase enzymes and G-protein-coupled receptors (GPCRs) has sparked interest in its potential as a lead compound for treating chronic inflammatory conditions and metabolic disorders. These findings are particularly relevant given the growing prevalence of such diseases globally.

In the context of green chemistry and sustainable synthesis, efforts are underway to optimize the production process of CAS No. 921844-46-4 to minimize waste and energy consumption. Solvent-free reactions and catalytic methods are being explored to enhance the compound's environmental footprint, aligning with broader industry trends toward eco-friendly practices. This focus on sustainability resonates with both academic and industrial stakeholders.

Another area of exploration is the compound's potential in combination therapies. Researchers are investigating its synergistic effects with existing drugs to improve efficacy and reduce side effects. Such studies are crucial in addressing drug resistance, a major challenge in modern pharmacology. The versatility of N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide makes it a valuable candidate for these investigations.

In summary, N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2,2-dimethylpropanamide (CAS No. 921844-46-4) represents a compelling example of innovation in chemical research. Its multifaceted applications, from drug development to sustainable synthesis, underscore its importance in advancing scientific knowledge and addressing real-world health challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.